Cas no 1261683-66-2 (6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1261683-66-2
• MF: C₅H₃ClFNO₃S
• MW: 211.598622560501
• CID: 4920613
• Update Time: 2025-10-24

6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride
• 6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)5-3(9)1-2-4(7)8-5/h1-2,9H
• InChI Key： MQOYIEOASWABNW-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(N=1)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride

Introduction to 6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261683-66-2)

6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261683-66-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The compound's structure consists of a pyridine ring with a fluoro and hydroxy substituent, along with a sulfonyl chloride functional group, making it an attractive candidate for synthetic transformations and drug design.

The fluorine atom in the 6-position of the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydroxy group at the 3-position adds further complexity and reactivity, while the sulfonyl chloride group provides a reactive site for nucleophilic substitution reactions. These features collectively make 6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 6-Fluoro-3-hydroxypyridine-2-sulfonyl chloride in the development of new drugs. For instance, researchers have explored its use as an intermediate in the synthesis of inhibitors targeting specific enzymes involved in various diseases. One notable application is in the development of inhibitors for kinases, which play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, scientists reported the synthesis and evaluation of a series of 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride derivatives as potent inhibitors of protein kinases. The results showed that these compounds exhibited high selectivity and potency against specific kinases, making them promising candidates for further drug development. The unique structure of 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride allowed for fine-tuning of the pharmacological properties through structural modifications, enhancing their therapeutic potential.

Beyond kinase inhibition, 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride has also been investigated for its potential in other therapeutic areas. For example, researchers have explored its use in the development of anti-inflammatory agents. In a study published in European Journal of Medicinal Chemistry, scientists synthesized a series of 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride derivatives and evaluated their anti-inflammatory activity. The results demonstrated that these compounds exhibited significant anti-inflammatory effects, suggesting their potential as novel therapeutic agents for inflammatory diseases.

The versatility of 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride extends to its use as a synthetic intermediate in the preparation of other biologically active molecules. Its reactive sulfonyl chloride group can be readily converted into various functional groups through nucleophilic substitution reactions, allowing for the synthesis of diverse derivatives with tailored properties. This flexibility makes it an attractive choice for chemists working on drug discovery and development projects.

In addition to its applications in medicinal chemistry, 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride has also been studied for its potential use in materials science. Researchers have explored its incorporation into polymers and other materials to enhance their properties, such as thermal stability and mechanical strength. The unique electronic properties imparted by the fluoro and hydroxy substituents make it a valuable component in the design of advanced materials with specific functionalities.

The synthesis of 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by oxidation steps to introduce the sulfonyl chloride group. Advances in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for research and industrial applications.

In conclusion, 6-fluoro-3-hydroxypyridine-2-sulfonyl chloride (CAS No. 1261683-66-2) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive building block for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and optimize its use, highlighting its importance as a key intermediate in modern chemical research.